Cas no 83485-71-6 (1-(2H-1,2,3,4-Tetraazol-2-yl)acetone)

1-(2H-1,2,3,4-Tetraazol-2-yl)acetone structure
83485-71-6 structure
Product name:1-(2H-1,2,3,4-Tetraazol-2-yl)acetone
CAS No:83485-71-6
MF:C4H6N4O
MW:126.116639614105
CID:3103426
PubChem ID:1382048

1-(2H-1,2,3,4-Tetraazol-2-yl)acetone Chemical and Physical Properties

Names and Identifiers

    • 1-(2H-1,2,3,4-Tetraazol-2-yl)acetone
    • 1-(2{H}-tetrazol-2-yl)acetone
    • (2H-Tetrazol-2-yl)acetone
    • SCHEMBL11983640
    • 1-(tetrazol-2-yl)propan-2-one
    • 83485-71-6
    • MFCD00459723
    • AKOS005602277
    • 1-(2H-1,2,3,4-TETRAZOL-2-YL)PROPAN-2-ONE
    • STK689578
    • 2-(2-Oxopropyl)-2H-tetrazole
    • 1-(2H-tetrazol-2-yl)propan-2-one
    • 2-acetonyltetrazole
    • Inchi: InChI=1S/C4H6N4O/c1-4(9)2-8-6-3-5-7-8/h3H,2H2,1H3
    • InChI Key: MBQGOHNTRNKILW-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 126.05416083g/mol
  • Monoisotopic Mass: 126.05416083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 60.7Ų

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